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Compound of Interest

Compound Name: N-(2-Bromoethyl)urethane

CAS No.: 7452-78-0

Cat. No.: B125431

Get Quote

Executive Summary
N-(2-Bromoethyl)urethane (often referred to chemically as ethyl 2-bromoethylcarbamate) is a

specialized alkylating agent utilized in chemical biology and mutagenesis studies. While

structurally related to the common proteomic reagent 2-bromoethylamine (BEA), its reactivity

profile and downstream applications differ significantly.

Unlike BEA, which converts cysteine to a lysine mimic (thialysine) to introduce tryptic cleavage

sites, N-(2-Bromoethyl)urethane introduces a neutral, hydrophobic carbamate moiety. This

guide details the physicochemical basis of its reactivity, optimized protocols for cysteine

labeling, and the mass spectrometry (MS) parameters required for adduct identification.

Key Technical Parameters:

Primary Target: Cysteine sulfhydryl groups (-SH).

Reaction Mechanism: Nucleophilic substitution (

).
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Mass Shift: +116.07 Da (Monoisotopic).

Selectivity: High for Cys at pH 7.5; cross-reactivity with His/Lys at pH > 8.5.

Part 1: Chemical Basis & Mechanism[1]
Structural Properties
The molecule consists of a bromoethyl group attached to a urethane (carbamate) nitrogen.

Formula:

Molecular Weight: ~196.04 g/mol

Electrophile: The

-carbon of the bromoethyl group.

Reaction Mechanism
The reaction proceeds via the displacement of the bromide leaving group by a nucleophile.

Unlike nitrogen mustards or 2-bromoethylamine, the nitrogen atom in the carbamate linkage is

electron-deficient due to resonance with the carbonyl oxygen. This reduces the basicity of the

nitrogen, making the formation of a cyclic aziridinium ion intermediate less favorable than in

amine analogs. Consequently, the reaction is driven primarily by direct bimolecular nucleophilic

substitution (

).

Mechanism Diagram
The following diagram illustrates the direct alkylation of a cysteine residue.
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Figure 1: Mechanism of Cysteine Alkylation by N-(2-Bromoethyl)urethane via

displacement.

Selectivity Profile
The reactivity is pH-dependent.[1][2] The thiolate anion (

) is the active nucleophile.

Amino Acid Nucleophile
pKa (Side
Chain)

Reactivity at
pH 7.5

Reactivity at
pH 9.0

Cysteine
Thiol (

)
~8.3 High High

Histidine Imidazole ~6.0 Low Moderate

Lysine
Amine (

)
~10.5 Negligible Low/Moderate

Methionine Thioether N/A Very Low Low

Part 2: Experimental Protocols
Synthesis and Preparation
Note: N-(2-Bromoethyl)urethane is not always commercially available off-the-shelf and may

require synthesis or custom ordering. Synthesis Summary: Reaction of 2-bromoethylamine
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hydrobromide with ethyl chloroformate in the presence of a base (e.g., sodium bicarbonate)

yields the target carbamate. Storage: Store lyophilized at -20°C. Prepare fresh solutions in

anhydrous DMSO or ethanol immediately before use to prevent hydrolysis.

Standard Cysteine Labeling Protocol
This protocol is optimized for labeling reduced cysteine residues in a complex protein mixture.

Reagents:

Lysis Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.5. (Avoid Tris buffers if high concentrations

of reagent are used to prevent N-terminal capping).

Reducing Agent: Dithiothreitol (DTT) or TCEP.

Alkylating Reagent: N-(2-Bromoethyl)urethane (200 mM stock in DMSO).

Quenching Agent: 500 mM L-Cysteine or excess DTT.

Workflow:

Reduction: Incubate protein sample (1 mg/mL) with 5 mM DTT for 30 minutes at 56°C to

reduce disulfide bonds.

Cooling: Allow sample to cool to room temperature (RT).

Alkylation: Add N-(2-Bromoethyl)urethane to a final concentration of 20 mM (approx. 4-fold

molar excess over total thiols).

Incubation: Incubate for 45–60 minutes at RT in the dark.

Critical: Do not exceed pH 8.0 to maintain specificity for Cysteine over Lysine.

Quenching: Add excess DTT or L-Cysteine (final 20-30 mM) to consume unreacted alkylating

agent.

Cleanup: Proceed to desalting (Zeba spin columns) or SDS-PAGE/precipitation to remove

excess reagents before digestion.
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Figure 2: Proteomic workflow for identifying N-(2-Bromoethyl)urethane modified peptides.

Part 3: Mass Spectrometry Data Interpretation
When analyzing MS data, the modification must be defined as a variable modification on

Cysteine. Unlike Iodoacetamide (Carbamidomethylation, +57.02 Da), this reagent adds a

larger, more hydrophobic group.
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Mass Shift Calculation
Added Moiety:

Elemental Composition:

Calculation:

5 × C (12.00000) = 60.00000

10 × H (1.00783) = 10.07830

1 × N (14.00307) = 14.00307

2 × O (15.99491) = 31.98982

Total Monoisotopic Mass Shift:+116.07119 Da

Diagnostic Ions
In high-energy collision dissociation (HCD), the urethane linkage may fragment. Look for

neutral loss of ethanol (46 Da) or the formation of diagnostic immonium ions if the peptide

backbone fragments extensively.

Hydrophobicity Impact
Peptides modified with N-(2-Bromoethyl)urethane will exhibit increased retention time on

Reverse-Phase (C18) chromatography compared to their native or carbamidomethylated

counterparts due to the ethyl carbamate chain's hydrophobicity.

Part 4: Safety & Toxicology (Critical)
Warning: N-(2-Bromoethyl)urethane is structurally related to urethane (ethyl carbamate) and

nitrogen mustards.

Mutagenicity: It is a direct-acting mutagen. The bromoethyl group can alkylate DNA bases

(specifically N7-guanine), leading to depurination or mispairing.

Handling:
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Must be handled in a chemical fume hood.

Double-gloving (Nitrile) is mandatory.

All waste must be treated as hazardous chemical waste (halogenated organic).

Decontamination: Spills should be neutralized with a solution of 10% sodium thiosulfate (to

scavenge the alkylator) followed by detergent cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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